Cas no 2308480-55-7 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid
• CAS No: 2308480-55-7
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 5958516
• PubChem ID: 165813644
• Update Time: 2025-05-25

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid
• EN300-1475582
• 2308480-55-7
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]thiomorpholine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5S/c1-2-3-8-18(15-25(30)29-13-14-35-17-24(29)26(31)32)28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23-24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-,24?/m1/s1
• InChI Key： QEOUJYPGKOPBLC-QFADGXAASA-N
• SMILES： S1CCN(C(C[C@@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid, identified by the CAS number 2308480-55-7, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its intricate structure, which combines elements of thiomorpholine, a heterocyclic compound, with a fluorenylmethoxycarbonyl (Fmoc) group, commonly used in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in protecting amino groups during synthetic processes, a critical aspect in organic chemistry and pharmaceutical development.

Recent studies have highlighted the importance of compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid in the field of drug delivery systems. The thiomorpholine moiety, known for its stability and biocompatibility, has been explored as a potential carrier for therapeutic agents. Researchers have demonstrated that this compound can enhance the solubility and bioavailability of drugs, making it a promising candidate for targeted drug delivery applications. Furthermore, the Fmoc group's protective properties have been leveraged in peptide synthesis to improve reaction efficiency and yield.

In terms of synthesis, this compound is typically derived from a multi-step process involving the coupling of the Fmoc group with a thiomorpholine derivative. The stereochemistry at the 3R position is crucial, as it influences the compound's biological activity and selectivity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity. These analytical methods are essential for ensuring the reliability of research findings and maintaining quality control in industrial production.

The application of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid extends beyond pharmaceuticals into materials science. Its unique chemical properties make it a valuable component in the development of advanced materials, such as self-healing polymers and stimuli-responsive hydrogels. Recent breakthroughs in this area have shown that incorporating this compound into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli, opening new avenues for its use in biomedical devices and smart materials.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylthiomorpholine-3-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its role in peptide synthesis, drug delivery systems, and materials science underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is expected to contribute significantly to innovative solutions in both academic and industrial settings.